2-Bromo-N-(2-pyridin-2-ylethyl)pyridin-4-amine
Description
“2-Bromo-N-(2-pyridin-2-ylethyl)pyridin-4-amine” is a chemical compound . It’s part of the pyridine family, which are common structural motifs in natural products and have found applications in diverse fields, from functional materials to agrochemistry and medicinal chemistry .
Chemical Reactions Analysis
In transition-metal-catalysed coupling chemistry, the use of 2-pyridyl derivatives as nucleophilic coupling partners has proved notoriously difficult in traditional cross-coupling reactions . This challenge was coined the “2-pyridyl organometallic cross-coupling problem” .Scientific Research Applications
Synthesis and Ligand Behavior
- Asymmetry in Tripodal Ligands : A study by Benhamou et al. (2011) synthesized an unsymmetrical amine tripod, similar in structure to 2-Bromo-N-(2-pyridin-2-ylethyl)pyridin-4-amine, which was used to create FeCl2 complexes. This ligand binds in a κ4-N fashion but shows long ligand-to-metal distances, suggesting unique coordination behavior in metal complexes (Benhamou et al., 2011).
Chemical Reactions and Derivatives
Suzuki Cross-Coupling Reactions : Ahmad et al. (2017) demonstrated the use of palladium-catalyzed Suzuki cross-coupling reactions to synthesize novel pyridine derivatives from related compounds, which could be extended to the synthesis of derivatives of 2-Bromo-N-(2-pyridin-2-ylethyl)pyridin-4-amine. These reactions also offer insight into the potential applications of such compounds in chiral dopants for liquid crystals and various biological activities (Ahmad et al., 2017).
Amination of Bromoethoxypyridines : Research by Hertog et al. (1963) on the amination of bromoethoxypyridines, a class of reactions relevant to the modification of 2-Bromo-N-(2-pyridin-2-ylethyl)pyridin-4-amine, provides insights into the synthesis of halogenated and arylated pyridines (Hertog et al., 1963).
Structural Analysis
- Crystallography of Pyridine Derivatives : Lill and Bettencourt-Dias (2010) studied a compound with a structure related to 2-Bromo-N-(2-pyridin-2-ylethyl)pyridin-4-amine, providing insights into the molecular structure and intermolecular interactions of such compounds. This information is valuable for understanding the structural characteristics of pyridine derivatives in scientific research (Lill & Bettencourt-Dias, 2010).
Biological Activities
- Potential in Biofilm Inhibition and Anti-thrombolytic Activities : The study by Ahmad et al. (2017) also explored the biological activities of pyridine derivatives, such as anti-thrombolytic and biofilm inhibition activities. This suggests potential research applications of 2-Bromo-N-(2-pyridin-2-ylethyl)pyridin-4-amine in biomedical fields (Ahmad et al., 2017).
properties
IUPAC Name |
2-bromo-N-(2-pyridin-2-ylethyl)pyridin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrN3/c13-12-9-11(5-8-16-12)15-7-4-10-3-1-2-6-14-10/h1-3,5-6,8-9H,4,7H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKQSYMVHEIDXSW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CCNC2=CC(=NC=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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